Cas no 53451-93-7 (Benzene, 1-(phenylsulfonyl)-4-(trifluoromethyl)-)

• Product Name: Benzene, 1-(phenylsulfonyl)-4-(trifluoromethyl)-
• CAS No: 53451-93-7
• MF: C₁₃H₉F₃O₂S
• MW: 286.269572973251
• CID: 4025081
• PubChem ID: 70367550
• Update Time: 2025-04-22

Benzene, 1-(phenylsulfonyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(phenylsulfonyl)-4-(trifluoromethyl)-
• 1-(benzenesulfonyl)-4-(trifluoromethyl)benzene
• 1-(Phenylsulfonyl)-4-(trifluoromethyl)benzene
• HS-7981
• 53451-93-7

• Inchi： 1S/C13H9F3O2S/c14-13(15,16)10-6-8-12(9-7-10)19(17,18)11-4-2-1-3-5-11/h1-9H
• InChI Key： KQSIIBOLOKJDTK-UHFFFAOYSA-N
• SMILES： C1(S(C2=CC=CC=C2)(=O)=O)=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 286.02753519Da
• Monoisotopic Mass: 286.02753519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų